2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide

Specification

• CAS No.: 476484-34-1
• Molecular Formula: C24H18BrCl2N3O2S2
• Molecular Weight: 595.4 g/mol
• IUPAC Name: 2-[[3-(4-bromophenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide
• Standard InChI: InChI=1S/C24H18BrCl2N3O2S2/c25-13-5-8-15(9-6-13)30-23(32)21-16-3-1-2-4-19(16)34-22(21)29-24(30)33-12-20(31)28-14-7-10-17(26)18(27)11-14/h5-11H,1-4,12H2,(H,28,31)
• Standard InChI Key: WHOVITUHDNEUPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)Br)SCC(=O)NC5=CC(=C(C=C5)Cl)Cl

Introduction

The compound 2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide is a complex organic molecule with a unique structure that combines elements of benzothieno-pyrimidine and acetamide functionalities. This compound is part of a broader class of thieno-pyrimidine derivatives, which are often explored for their potential as therapeutic agents due to their ability to interact with biological targets effectively.

Synthesis and Preparation

The synthesis of compounds within this class typically involves multi-step organic reactions. Key steps may include:

• Starting Materials: The synthesis often begins with precursors such as benzothieno-pyrimidine derivatives and brominated aromatic compounds.

• Reaction Conditions: Conditions such as temperature, solvent choice (e.g., dimethyl sulfoxide), and reaction time must be optimized for yield and purity.

Biological Activities and Potential Applications

Thieno-pyrimidine derivatives, including those with similar structures to the compound , are explored for their potential as anti-inflammatory and anti-cancer agents. The presence of bromophenyl and sulfanyl groups can enhance chemical reactivity and biological efficacy.

Research Findings and Data

While specific research findings for 2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide are not detailed in the available literature, compounds with similar structures have shown promise in medicinal chemistry.

Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-{[3-(4-Bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-D]pyrimidin-2-YL]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	Not specified	Not specified	498545-63-4
2-{[3-(4-Bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-D]pyrimidin-2-YL]sulfanyl}-N-(4-sec-butylphenyl)acetamide	Not specified	Approximately 582.586	Not specified
2-{[3-(4-Bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-D]pyrimidin-2-YL]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide	C25H21BrClN3O2S2	Not specified	618880-60-7